Cas no 65295-58-1 (3-(4-Fluorophenoxy)benzyl Bromide)
3-(4-Fluorophenoxy)benzyl Bromide is a fluorinated aromatic bromide compound commonly used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key structural features include a benzyl bromide moiety and a 4-fluorophenoxy group, making it a versatile building block for further functionalization. The presence of the fluorine atom enhances electronic properties, influencing reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated aromatic systems, which can improve metabolic stability and binding affinity. It is typically handled under inert conditions due to the reactivity of the benzylic bromide group.
65295-58-1 structure
Product Name:3-(4-Fluorophenoxy)benzyl Bromide
CAS No:65295-58-1
MF:C13H10BrFO
MW:281.120306491852
MDL:MFCD00059915
CID:502162
PubChem ID:87570022
Update Time:2025-06-07
3-(4-Fluorophenoxy)benzyl Bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-3-(4-fluorophenoxy)benzene
- 3-(4-Fluorophenoxy)benzyl bromide
- Benzene,1-(bromomethyl)-3-(4-fluorophenoxy)-
- 3'-Bromomethyl-4-fluorodiphenyl Ether
- Benzene, 1-(bromomethyl)-3-(4-fluorophenoxy)-
- zlchem 75
- ZLB0062
- JGFSTQUUDSBQCO-UHFFFAOYSA-N
- 3-(p-Fluorophenoxy)benzyl bromide
- 3-(4-fluorophenoxy)-benzyl bromide
- SBB070935
- PC0853
- VZ26015
- AM829
- FT-0613663
- DTXSID60372078
- F0243
- AB91118
- AKOS015853493
- 1-(4-Fluorophenoxy)-3-(bromomethyl)benzene
- AM82935
- MFCD00059915
- T72783
- SCHEMBL378897
- 1-(Bromomethyl)-3-(4-fluorophenoxy)benzene, AldrichCPR
- AS-81356
- 65295-58-1
- A835052
- DB-054792
- 3-(Bromomethyl)-4'-fluorodiphenyl ether
- 3-(4-Fluorophenoxy)benzyl Bromide
-
- MDL： MFCD00059915
- Inchi： 1S/C13H10BrFO/c14-9-10-2-1-3-13(8-10)16-12-6-4-11(15)5-7-12/h1-8H,9H2
- InChI Key： JGFSTQUUDSBQCO-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C=1)OC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 279.99000
- Monoisotopic Mass: 279.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: Liquid
- Density: 1.451
- Boiling Point: 160°C/2.3mmHg
- Flash Point: 184.4±9.3 °C
- PSA: 9.23000
- LogP: 4.51290
- Solubility: Not determined
- Sensitiveness: Lachrymatory
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(4-Fluorophenoxy)benzyl Bromide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Fluorophenoxy)benzyl Bromide Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-(4-Fluorophenoxy)benzyl Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402955-5mg |
3-(4-Fluorophenoxy)Benzyl Bromide |
65295-58-1 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402955-10mg |
3-(4-Fluorophenoxy)Benzyl Bromide |
65295-58-1 | 10mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F402955-50mg |
3-(4-Fluorophenoxy)Benzyl Bromide |
65295-58-1 | 50mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156675-1G |
3-(4-Fluorophenoxy)benzyl Bromide |
65295-58-1 | 97% | 1g |
¥1539.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156675-250mg |
3-(4-Fluorophenoxy)benzyl Bromide |
65295-58-1 | 97% | 250mg |
¥617.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F156675-5G |
3-(4-Fluorophenoxy)benzyl Bromide |
65295-58-1 | >97.0%(GC) | 5G |
￥5,391.00 | 2021-05-24 | |
| Alichem | A019087250-5g |
1-(Bromomethyl)-3-(4-fluorophenoxy)benzene |
65295-58-1 | 95% | 5g |
$440.96 | 2023-09-01 | |
| Apollo Scientific | PC0853-1g |
3-(4-Fluorophenoxy)benzyl bromide |
65295-58-1 | 97% | 1g |
£225.00 | 2023-09-02 | |
| Apollo Scientific | PC0853-5g |
3-(4-Fluorophenoxy)benzyl bromide |
65295-58-1 | 97% | 5g |
£695.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B84740-0.5g |
1-(Bromomethyl)-3-(4-fluorophenoxy)benzene |
65295-58-1 | 97% | 0.5g |
¥1269.0 | 2024-07-16 |
3-(4-Fluorophenoxy)benzyl Bromide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
65295-58-1 (3-(4-Fluorophenoxy)benzyl Bromide) Related Products
- 62224-06-0(Benzene, 1,3-bis(bromomethyl)-5-fluoro-2-methoxy-)
- 781673-70-9(Benzene,1-(4-fluorophenoxy)-3,5-dimethyl-)
- 68359-55-7(Benzene, 4-(bromomethyl)-1-fluoro-2-phenoxy-)
- 706786-42-7(Benzene, 5-(bromomethyl)-1,3-difluoro-2-methoxy-)
- 54788-19-1(1-(Bromomethyl)-2-fluoro-4-methoxybenzene)
- 1514-26-7(m-(4-Fluorophenoxy)toluene)
- 141080-73-1(4-(Bromomethyl)-1-fluoro-2-methoxybenzene)
- 242812-04-0(3-(2-Fluorophenoxy)benzyl Bromide)
- 331-61-3(4-(Bromomethyl)-2-fluoro-1-methoxybenzene)
- 60655-77-8(Benzene, 1-(1-bromoethyl)-3-(4-fluorophenoxy)-)
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